gp100 (630-638)
Description
Melanocyte protein PMEL; gp100; pmel 17
Scientific Research Applications
Target for Immunotherapy in Melanoma : gp100 is a melanocyte lineage-specific antigen recognized by melanoma-derived tumor-infiltrating lymphocytes. This makes it a potential target for specific immunotherapy against melanoma (Bakker et al., 1994).
Epitope Recognition by CTLs : Peripheral blood lymphocytes can be sensitized in vitro with synthetic peptides to elicit antigen-specific cytotoxic T lymphocyte (CTL) lines against multiple gp100 epitopes. This demonstrates the immunogenicity of gp100 and its potential in melanoma immunotherapy (Salgaller et al., 1995).
Combined Therapy for Metastatic Melanoma : A study found that ipilimumab, combined with a gp100 peptide vaccine, improved overall survival in patients with previously treated metastatic melanoma (Hodi et al., 2010).
Enhanced Immune Response Using Dendritic Cells : Immunization with adenovirus-transduced dendritic cells encoding gp100 significantly enhanced T-cell-mediated protective immunity against melanoma (Wan et al., 1999).
Identification of Subdominant CTL Epitopes : Research identified subdominant CTL epitopes of gp100 using an in vitro priming protocol with peptide-pulsed dendritic cells. This can aid in the design of effective immune-based therapies for melanoma (Tsai et al., 1997).
Genetic Vaccination Against gp100 : Genetic vaccination against gp100 in a mouse model demonstrated potent antitumor response, suggesting its potential as an immunotherapeutic strategy to fight cancer (Schreurs et al., 1998).
Therapeutic Evaluation of a Synthetic Peptide Vaccine : A study using synthetic peptides from gp100 as a cancer vaccine for metastatic melanoma showed that a significant proportion of patients could be immunized successfully, with some achieving objective cancer responses (Rosenberg et al., 1998).
properties
sequence |
LPHSSSHWL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanocyte protein PMEL (630-638); gp100 (630-638) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
